Cas no 2138143-32-3 (4-(2,2-difluoroethyl)-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol)

4-(2,2-Difluoroethyl)-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a difluoroethyl group at the 4-position and a methoxymethyl group at the 5-position, along with a thiol functional group at the 3-position. This structure confers unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine enhances metabolic stability and lipophilicity, while the thiol group offers versatile derivatization potential. Its well-defined molecular architecture ensures consistent performance in applications requiring selective modifications or bioactivity optimization. Suitable for research and industrial use, this compound is characterized by high purity and stability under standard storage conditions.
4-(2,2-difluoroethyl)-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol structure
2138143-32-3 structure
Product Name:4-(2,2-difluoroethyl)-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol
CAS No:2138143-32-3
MF:C6H9F2N3OS
MW:209.21696639061
CID:6333087
PubChem ID:165463706
Update Time:2025-11-01

4-(2,2-difluoroethyl)-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • EN300-782266
    • 2138143-32-3
    • 4-(2,2-difluoroethyl)-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol
    • Inchi: 1S/C6H9F2N3OS/c1-12-3-5-9-10-6(13)11(5)2-4(7)8/h4H,2-3H2,1H3,(H,10,13)
    • InChI Key: CICJLLXBMZCDBJ-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(COC)N1CC(F)F

Computed Properties

  • Exact Mass: 209.04343942g/mol
  • Monoisotopic Mass: 209.04343942g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 69Ų

4-(2,2-difluoroethyl)-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol Pricemore >>

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Additional information on 4-(2,2-difluoroethyl)-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-(2,2-difluoroethyl)-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 2138143-32-3)

The compound 4-(2,2-difluoroethyl)-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol (CAS No. 2138143-32-3) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a triazole core with difluoroethyl and methoxymethyl substituents, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for bioactive molecules, given the rising demand for novel compounds in drug discovery and crop protection.

In recent years, the search for sulfur-containing heterocycles like 4-(2,2-difluoroethyl)-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol has surged due to their versatility in medicinal chemistry. The thiol group in this compound offers reactive sites for further derivatization, aligning with the growing trend of structure-activity relationship (SAR) studies. This molecule is also being explored for its potential role in enzyme inhibition, a hot topic in the development of targeted therapies for metabolic disorders and infectious diseases.

The agrochemical industry has shown keen interest in CAS No. 2138143-32-3 due to its structural similarity to known pesticide intermediates. With the global push toward sustainable farming, researchers are investigating whether this compound can contribute to the next generation of low-toxicity crop protection agents. Its difluoroethyl moiety, in particular, is under scrutiny for its potential to enhance bioavailability and environmental stability.

From a synthetic chemistry perspective, the preparation of 4-(2,2-difluoroethyl)-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol involves multi-step protocols that highlight modern green chemistry principles. Optimizing its synthesis is a frequent subject in academic journals, reflecting the broader scientific community’s focus on atom economy and reduced waste generation. These efforts resonate with the increasing emphasis on environmentally friendly synthesis in industrial applications.

Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, a critical factor for laboratories working on high-value chemical intermediates. The compound’s stability under various conditions is also a key research area, especially for applications requiring long-term storage or formulation.

Given the rising popularity of computational chemistry, CAS No. 2138143-32-3 has been the subject of molecular docking studies to predict its interactions with biological targets. Such in silico approaches accelerate the identification of potential applications, reducing the need for extensive experimental screening. This aligns with the pharmaceutical industry’s shift toward AI-driven drug discovery, a major trend in 2024.

In summary, 4-(2,2-difluoroethyl)-5-(methoxymethyl)-4H-1,2,4-triazole-3-thiol represents a compelling case study in the intersection of medicinal chemistry, agrochemical innovation, and sustainable synthesis. Its multifaceted applications and ongoing research make it a compound to watch in the coming years.

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